4-(azidomethyl)-3-(trifluoromethyl)-1H-pyrazole
Overview
Description
4-(azidomethyl)-3-(trifluoromethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C5H4F3N5 and its molecular weight is 191.11 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
4-(Azidomethyl)-3-(trifluoromethyl)-1H-pyrazole serves as a precursor in the synthesis of various novel compounds. It has been explored for the creation of pyrazole carboxamide derivatives, showcasing weak fungicidal but significant nematocidal activity against nematodes like M. incognita (Wen Zhao et al., 2017). Furthermore, this compound is utilized in copper-mediated synthesis processes to produce 4-(trifluoromethyl)pyrazoles, highlighting a convenient method for generating pyrazole cores with good functional group compatibility (Quan-Fu Wang et al., 2017).
Catalytic Systems and Ligand Synthesis
It also plays a role in developing new catalytic systems and ligands for chemical reactions. New rhodium(I) and iridium(I) complexes containing mixed pyrazolyl–1,2,3-triazolyl ligands, synthesized using this compound, have been studied for their potential as catalysts in hydroamination reactions (C. Hua et al., 2012).
Antimicrobial Activity
Additionally, this compound derivatives have been investigated for their antimicrobial properties. For instance, the synthesis of 1,2,3-triazolyl pyrazole derivatives as potential antimicrobial agents via the Vilsmeier–Haack reaction approach indicates broad-spectrum antimicrobial activities and moderate to good antioxidant activities, supporting the exploration of these compounds in pharmaceutical applications (Manjunatha Bhat et al., 2016).
Agrochemical and Medicinal Chemistry Applications
The compound's utility extends into agrochemical and medicinal chemistry, where pyrazoles, including those derived from this compound, are recognized for their potential as pesticides, anti-inflammatory medications, and antitumor drugs. An example is the synthesis and characterization of fluorinated fused-ring pyrazoles, which might possess medicinally useful properties (L. Lam et al., 2022).
Properties
IUPAC Name |
4-(azidomethyl)-5-(trifluoromethyl)-1H-pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4F3N5/c6-5(7,8)4-3(1-10-12-4)2-11-13-9/h1H,2H2,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MATQWYQPUQDSML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1CN=[N+]=[N-])C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4F3N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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